Cas no 2376143-26-7 (C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine hydrochloride)

• Product Name: C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine hydrochloride
• CAS No: 2376143-26-7
• MF: C₈H₁₂ClF₂N₃O
• MW: 239.650187492371
• MDL: MFCD32182552
• CID: 4777900
• Update Time: 2026-02-27

C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine hydrochloride
• SB35868

• MDL： MFCD32182552
• Inchi： 1S/C8H11F2N3O.ClH/c1-8(9,10)4-14-7-6(2-11)3-12-5-13-7;/h3,5H,2,4,11H2,1H3;1H
• InChI Key： LIVIZNWUCIMVOF-UHFFFAOYSA-N
• SMILES： Cl.FC(C)(COC1C(=CN=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Topological Polar Surface Area: 61

Additional information on C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine hydrochloride

C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine hydrochloride (CAS No. 2376143-26-7): A Promising Scaffold in Modern Medicinal Chemistry

The compound C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine hydrochloride (CAS No. 2376143-26-7) represents a structurally unique and functionally versatile scaffold within the realm of pyrimidine-based bioactive molecules. Its core structure integrates a pyrimidin-5-yl ring system with a fluorinated propoxy substituent, which has emerged as a critical motif in contemporary drug discovery programs targeting metabolic disorders, oncological conditions, and viral infections. The incorporation of fluorine atoms at the 2,2 positions of the propoxy chain significantly enhances molecular lipophilicity while modulating metabolic stability—a feature extensively documented in recent studies on fluorinated pharmaceuticals.

Recent advances in medicinal chemistry have highlighted the strategic value of pyrimidine derivatives as kinase inhibitors and nucleoside analogs. The C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl]-methylamine hydrochloride scaffold demonstrates particular promise in this context due to its ability to form hydrogen bonds with target proteins through its amine functionality. This property aligns with findings from 2023 research on dual-specificity phosphatase inhibitors, where similar structural motifs demonstrated improved binding affinity for regulatory enzymes involved in cell cycle control.

The synthesis of this compound involves a multi-step process that begins with the alkylation of pyrimidine derivatives using fluorinated propoxy precursors. Modern synthetic methodologies emphasize atom-efficient approaches to construct the fluorinated propoxy-pyrimidine core while maintaining regioselectivity—a challenge addressed through transition-metal-catalyzed cross-coupling techniques reported in recent organic synthesis literature. The final step involves amine functionalization followed by salt formation with hydrochloric acid to yield the pharmacologically relevant zwitterionic form.

In preclinical studies published within the last year, derivatives containing this scaffold have shown dose-dependent activity against multiple therapeutic targets. For instance, compounds bearing the C-[4-(2,2-Difluoro-propoxy)-pyrimidin-5-yl] moiety demonstrated nanomolar inhibition of dipeptidyl peptidase IV (DPP IV), an enzyme implicated in glucose homeostasis regulation. This finding positions the compound as a potential lead candidate for developing next-generation antidiabetic agents with enhanced oral bioavailability compared to existing therapies.

The structural flexibility of this scaffold allows for systematic modification of peripheral substituents to optimize pharmacokinetic profiles. Computational modeling studies from 2024 have identified specific substitution patterns that enhance blood-brain barrier permeability while maintaining metabolic stability—a critical requirement for neuropharmacological applications. These findings are particularly relevant given the growing interest in repurposing pyrimidine-based compounds for central nervous system disorders.

From an analytical chemistry perspective, characterizing this compound requires advanced spectroscopic techniques including NMR (¹H and ¹³C), mass spectrometry (LC/MS), and X-ray crystallography to confirm its triclinic crystal structure reported in recent single-crystal analyses. The presence of multiple stereocenters necessitates rigorous enantiomeric purity analysis using chiral HPLC methods to ensure consistent biological activity across batches.

Ongoing research programs are exploring the potential of this scaffold as a building block for combinatorial libraries targeting epigenetic regulators such as histone deacetylases (HDACs). The fluorinated propoxy group's electron-withdrawing effect has been shown to enhance interactions with zinc-coordinating residues in these enzyme active sites—an observation supported by molecular docking simulations published in top-tier chemical biology journals.

In parallel developments, environmental fate studies are investigating biodegradation pathways for compounds containing similar fluorinated moieties. These studies aim to establish safe handling protocols while ensuring compliance with international guidelines on persistent organic pollutants (POPs). Preliminary data indicate that under standard conditions, this compound exhibits moderate photolytic degradation rates comparable to other pharmaceutical intermediates.

The emergence of AI-driven drug discovery platforms has further accelerated exploration of this chemical space. Machine learning models trained on large datasets containing over 10 million pyrimidine derivatives have identified specific substitution patterns around the C-[4-(propoxy)] position that correlate with enhanced solubility parameters—a critical factor for formulation development in both solid and liquid dosage forms.

Current patent filings from major pharmaceutical companies highlight strategies to modify the terminal amine functionality through acylation or alkylation reactions to create prodrug variants with improved pharmacodynamic properties. These approaches align with recent breakthroughs in targeted drug delivery systems utilizing pH-sensitive linkers that release active compounds specifically within tumor microenvironments or inflamed tissues.

In conclusion, the unique combination of structural features found in C-[4-(Fluorinated Propoxy-Pyrimidin)] derivatives positions them as valuable tools for modern medicinal chemistry research programs focused on precision medicine applications. As our understanding deepens through continued experimental validation and computational modeling efforts, these compounds may soon transition from laboratory curiosities to clinically approved therapeutics addressing unmet medical needs across multiple therapeutic areas.